Cas no 870009-24-8 (2-(3-ethoxy-4-iodophenyl)-2-methylpropanoic acid)

• Product Name: 2-(3-ethoxy-4-iodophenyl)-2-methylpropanoic acid
• CAS No: 870009-24-8
• MF: C₁₂H₁₅IO₃
• MW: 334.150176286697
• CID: 2104305
• Update Time: 2023-11-18

2-(3-ethoxy-4-iodophenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-ethoxy-4-iodophenyl)-2-methylpropanoic acid
• Benzeneacetic acid, 3-ethoxy-4-iodo-alpha,alpha-dimethyl-
• CID 119093637
• Benzeneacetic acid, 3-ethoxy-4-iodo-α,α-dimethyl-

• Inchi： 1S/C12H15IO3/c1-4-16-10-7-8(5-6-9(10)13)12(2,3)11(14)15/h5-7H,4H2,1-3H3,(H,14,15)
• InChI Key： NWZDVADOSQQTBE-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1OCC)C(C(=O)O)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• Topological Polar Surface Area: 46.5

Experimental Properties

• Density: 1.566±0.06 g/cm3(Predicted)
• Boiling Point: 391.2±42.0 °C(Predicted)
• pka: 4.21±0.11(Predicted)